(Z)-4-(4-(4-chlorophenyl)-2-(2-phenylhydrazono)thiazol-3(2H)-yl)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one

• IUPAC Name: 4-[(2Z)-4-(4-chlorophenyl)-2-(phenylhydrazinylidene)-1,3-thiazol-3-yl]-1,5-dimethyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C26H22ClN5OS/c1-18-24(25(33)32(30(18)2)22-11-7-4-8-12-22)31-23(19-13-15-20(27)16-14-19)17-34-26(31)29-28-21-9-5-3-6-10-21/h3-17,28H,1-2H3/b29-26-
• InChI Key: QXUVCCMLYPUPSF-WCTVFOPTSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=CSC3=NNC4=CC=CC=C4)C5=CC=C(C=C5)Cl
• Isomeric SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N\3C(=CS/C3=N\NC4=CC=CC=C4)C5=CC=C(C=C5)Cl
• Molecular Formula: C26H22ClN5OS
• Molecular Weight: 488.0 g/mol

Description

(Z)-4-(4-(4-chlorophenyl)-2-(2-phenylhydrazono)thiazol-3(2H)-yl)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one is a useful research compound. Its molecular formula is C26H22ClN5OS and its molecular weight is 488.01. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-(4-(4-chlorophenyl)-2-(2-phenylhydrazono)thiazol-3(2H)-yl)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-(4-(4-chlorophenyl)-2-(2-phenylhydrazono)thiazol-3(2H)-yl)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of similar compounds provide insights into the methodologies used to create such complex molecules and their physical properties. For instance, a study on the synthesis of isostructural compounds involving 4-chlorophenyl groups revealed the achievement of high yields and the determination of structures through single crystal diffraction, emphasizing the planarity and conformation of molecules apart from certain groups oriented roughly perpendicular to the rest of the molecule (Kariuki et al., 2021).

Coordination with Metals

The coordination chemistry of similar compounds with metals has been explored, with studies synthesizing novel transition and rare-earth metal complexes. These complexes exhibit unique structural features, such as tetranuclear species with different metal coordination modes, highlighting the potential for creating diverse materials with specific properties (Kovalchukova et al., 2017).

Antimicrobial and Anticancer Activities

Compounds containing pyrazole and thiazole moieties have been synthesized and assessed for their antimicrobial and anticancer activities. For example, a series of linked heterocyclic compounds showed good inhibitory activity against both Gram-positive and Gram-negative bacteria, as well as fungi (Reddy et al., 2010). Another study focused on the anticancer activity of novel thiadiazoles and thiazoles incorporating pyrazole moiety against the breast carcinoma cell line MCF-7, indicating promising results (Gomha et al., 2014).

Computational Analysis

Computational and molecular docking studies on similar compounds provide insights into their potential biological effects and molecular interactions. For instance, molecular docking and quantum chemical calculations have been performed to understand the structure and biological activity, offering a basis for predicting molecular docking results and investigating biological effects (Viji et al., 2020).